BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of MS012

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MS012

Cat. No.: B609339

For researchers and professionals in the fast-paced world of drug development, adherence to
strict safety and disposal protocols is paramount. This document provides a comprehensive,
step-by-step guide for the proper disposal of MS012, ensuring the safety of laboratory
personnel and compliance with environmental regulations. While MS012 itself is not classified
as a hazardous substance, it contains a component that requires careful handling during
disposal.

Key Chemical Component Analysis

The Safety Data Sheet (SDS) for MS012 (SCM012) from Merck Millipore indicates that the
mixture is not hazardous. However, it contains 1,4-Diaminobutane (CAS No. 110-60-1) at a
concentration of = 0.1% to < 1%.[1] 1,4-Diaminobutane is a hazardous substance, and its
properties must be considered for safe disposal.
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Property Value Reference
CAS Number 110-60-1 [2][3]
Synonyms Putrescine, 1,4-Butanediamine  [2][3]

Physical State

Low melting solid

[3]

Corrosive, Causes eye and

skin burns, Harmful if

Hazards swallowed, Toxic in contact

with skin, Fatal if inhaled.[2][4]

[31[5]
Flash Point 45°C /113 °F [3]
pH No information available [3]

Experimental Protocols Referenced

The disposal procedures outlined below are based on standard laboratory hazardous waste

management guidelines and the specific hazard information for 1,4-Diaminobutane as detailed

in its Safety Data Sheet.

Step-by-Step Disposal Procedure for MS012

This protocol provides a direct, procedural guide for the safe disposal of MS012.

1. Personal Protective Equipment (PPE):

(e.g., nitrile), safety goggles, and a lab coat.[2]

N

. Waste Collection:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

Designate a specific, compatible waste container for MS012 waste. A high-density

polyethylene (HDPE) container with a secure screw-top cap is recommended.

verified.[6]

Do not mix MS012 waste with other chemical waste streams unless compatibility has been
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Keep the waste container closed except when adding waste.[6][7]
. Labeling:
Clearly label the waste container with the words "Hazardous Waste".[7]

The label must include:

[e]

The full chemical name: "MS012 (contains 1,4-Diaminobutane)”

o

The approximate concentration of 1,4-Diaminobutane (<1%)

[¢]

The hazard characteristics (e.g., "Corrosive," "Toxic")

The date when the first waste was added to the container.

[¢]

. Storage:

Store the waste container in a designated satellite accumulation area (SAA) that is at or near
the point of generation.[8]

Ensure the storage area is well-ventilated.

Segregate the MS012 waste from incompatible materials, such as strong oxidizing agents.[2]

[8]
. Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7]

Do not dispose of MS012 down the drain or in the regular trash.[7][9]

For spills, absorb the material with an inert, non-combustible absorbent material (e.g.,
vermiculite, dry sand) and place it in the designated hazardous waste container.[2]

. Empty Containers:

Empty MS012 containers should be triple-rinsed with a suitable solvent (e.g., water).[6]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b609339?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b609339?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/86826.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b609339?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://pim-resources.coleparmer.com/sds/86826.pdf
https://www.benchchem.com/product/b609339?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ The rinsate must be collected and disposed of as hazardous waste.[6]

 After triple-rinsing, the container can be disposed of as non-hazardous waste, or preferably,
reused for compatible waste collection after removing or defacing the original label.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of MS012.
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Caption: Logical workflow for the safe disposal of MS012.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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